Cas no 1421529-16-9 (1-(furan-2-yl)-2-{4-5-(furan-2-yl)-1,2-oxazole-3-carbonylpiperazin-1-yl}ethan-1-ol)

• Product Name: 1-(furan-2-yl)-2-{4-5-(furan-2-yl)-1,2-oxazole-3-carbonylpiperazin-1-yl}ethan-1-ol
• CAS No: 1421529-16-9
• MF: C₁₈H₁₉N₃O₅
• MW: 357.360564470291
• CID: 6360323
• PubChem ID: 71783158
• Update Time: 2025-10-30

1-(furan-2-yl)-2-{4-5-(furan-2-yl)-1,2-oxazole-3-carbonylpiperazin-1-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)-2-{4-5-(furan-2-yl)-1,2-oxazole-3-carbonylpiperazin-1-yl}ethan-1-ol
• [4-[2-(furan-2-yl)-2-hydroxyethyl]piperazin-1-yl]-[5-(furan-2-yl)-1,2-oxazol-3-yl]methanone
• AKOS024529307
• 1421529-16-9
• F6031-0495
• VU0529680-1
• 1-(furan-2-yl)-2-{4-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperazin-1-yl}ethan-1-ol
• (4-(2-(furan-2-yl)-2-hydroxyethyl)piperazin-1-yl)(5-(furan-2-yl)isoxazol-3-yl)methanone

• Inchi： 1S/C18H19N3O5/c22-14(15-3-1-9-24-15)12-20-5-7-21(8-6-20)18(23)13-11-17(26-19-13)16-4-2-10-25-16/h1-4,9-11,14,22H,5-8,12H2
• InChI Key： JTQFUXCYKZWKPH-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC(C2=CC=CO2)O)CC1)(C1C=C(C2=CC=CO2)ON=1)=O

Computed Properties

• Exact Mass: 357.13247072g/mol
• Monoisotopic Mass: 357.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96.1Ų

Additional information on 1-(furan-2-yl)-2-{4-5-(furan-2-yl)-1,2-oxazole-3-carbonylpiperazin-1-yl}ethan-1-ol

Introduction to 1-(furan-2-yl)-2-{4-5-(furan-2-yl)-1,2-oxazole-3-carbonylpiperazin-1-yl}ethan-1-ol and Its Significance in Modern Chemical Biology

1-(furan-2-yl)-2-{4-5-(furan-2-yl)-1,2-oxazole-3-carbonylpiperazin-1-yl}ethan-1-ol, identified by its CAS number 1421529-16-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple heterocyclic rings, including furan and oxazole moieties, alongside a piperazine group, suggests a rich chemical diversity that may be leveraged for biological activity.

The structural motif of 1-(furan-2-yl)-2-{4-5-(furan-2-yl)-1,2-oxazole-3-carbonylpiperazin-1-yl}ethan-1-ol positions it as a candidate for further exploration in the design of novel bioactive molecules. The interplay between the furan ring and the piperazine moiety can influence both the solubility and interactions with biological targets. Such structural features are often exploited in the development of small-molecule inhibitors or modulators targeting enzymes and receptors involved in critical cellular pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanistic interactions of complex molecules like 1-(furan-2-yl)-2-{4-5-(furan-2-y l)-1,2 oxazole 3 carbonylpiperazin 1 yl}ethan 1 ol with biological targets. These studies have highlighted the potential of furan-based derivatives as scaffolds for drug development, owing to their ability to engage with various protein binding pockets through hydrogen bonding and hydrophobic interactions. The oxazole ring, in particular, has been shown to enhance metabolic stability while maintaining bioactivity, making it a desirable component in medicinal chemistry.

In the context of current research, 1-(furan 2 yl) 2 {4 5 (furan 2 yl) 1 2 oxazole 3 carbonylpiperazin 1 yl}ethan 1 ol represents a promising candidate for further investigation into its pharmacological properties. The compound’s dual functionality, combining a furan scaffold with a piperazine-based pharmacophore, suggests potential applications in multiple therapeutic areas. For instance, such molecules have been explored as kinase inhibitors, where the ability to modulate protein-protein interactions is crucial for therapeutic efficacy.

The synthesis of 1-(furan 2 yl) 2 {4 5 (furan 2 yl) 1 2 oxazole 3 carbonylpiperazin 1 yl}ethan 1 ol involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic compounds. The introduction of the oxazole ring at the third position of the piperazine moiety introduces additional functional sites for chemical modification. This flexibility allows chemists to tailor the molecule’s properties, such as lipophilicity and polar surface area, to optimize its pharmacokinetic profile.

From a biological perspective, the presence of multiple aromatic rings in 1421529 16 9 enhances its potential as a ligand for enzymes and receptors involved in disease pathways. Studies have demonstrated that furan derivatives can exhibit inhibitory effects on various enzymes, including those implicated in inflammation and cancer metabolism. The piperazine group further contributes to this potential by providing a secondary amine that can participate in hydrogen bonding networks within biological targets.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1421529 16 9. Predictive models can screen large chemical libraries for molecules with desired properties, reducing the time and resources required for experimental validation. This approach has been particularly effective in identifying novel scaffolds for complex diseases where traditional methods may be limited.

Future research directions may focus on exploring analogs of 1421529 -16 -9 that exhibit enhanced bioactivity or selectivity. By modifying substituents on the furan or piperazine rings, researchers can fine-tune the molecule’s interaction with biological targets. Additionally, exploring prodrug formulations could improve delivery and bioavailability, further expanding its therapeutic potential.

The role of 1421529 -16 -9 in interdisciplinary research underscores its importance as a tool for understanding fundamental biological processes. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that interact selectively with disease-causing pathways. This compound exemplifies how structural complexity can be leveraged to develop innovative solutions in chemical biology.